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Compound of Interest

Compound Name: Diphenyl phosphite

Cat. No.: B166088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of diphenyl phosphite (CAS No. 4712-55-

4), a versatile organophosphorus compound. It covers its chemical and physical properties,

synthesis methodologies, key reactions, and significant applications, with a focus on providing

practical information for laboratory and research settings.

Chemical Identification and Properties
Diphenyl phosphite, also known as diphenyl phosphonate, is a diorganophosphite with the

chemical formula (C₆H₅O)₂P(O)H.[1] It is a colorless to pale yellow, viscous liquid under

standard conditions.[2] The molecule adopts a tetrahedral geometry.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of diphenyl phosphite.
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Property Value Reference(s)

CAS Number 4712-55-4 [1][2][3]

Molecular Formula C₁₂H₁₁O₃P [1][4][5]

Molecular Weight 234.19 g/mol [1][4][6]

Appearance Colorless to pale yellow liquid [1][2]

Melting Point 12 °C [1][4]

Boiling Point 218-219 °C at 26 mmHg [3]

Density 1.223 g/cm³ at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.558 [7]

Flash Point 176 °C (closed cup) [4][7]

Vapor Pressure 5 mmHg at 140 °C [7]

Solubility Soluble in organic solvents [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diphenyl phosphite.

Spectrum Key Features

¹H NMR
Signals corresponding to the phenyl protons and

the P-H proton.

¹³C NMR Resonances for the aromatic carbons.

³¹P NMR
A characteristic signal for the phosphite

phosphorus atom.

Infrared (IR)
Strong absorptions corresponding to P=O, P-O-

C, and C-H (aromatic) bonds.

Mass Spectrometry (MS)
Molecular ion peak corresponding to the

molecular weight.
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Synthesis of Diphenyl Phosphite
Diphenyl phosphite can be synthesized through several methods. Two common laboratory-

scale preparations are detailed below.

Synthesis from Phosphorus Trichloride and Phenol
A widely used method involves the reaction of phosphorus trichloride with phenol.[1]

Materials:

Phosphorus trichloride (PCl₃)

Phenol (C₆H₅OH)

Anhydrous toluene

Nitrogen gas supply

Procedure:

A solution of phenol (3 equivalents) in anhydrous toluene is prepared in a three-necked flask

equipped with a mechanical stirrer, a dropping funnel, and a condenser connected to a

nitrogen inlet.

The flask is flushed with nitrogen to ensure an inert atmosphere.

Phosphorus trichloride (1 equivalent) is added dropwise to the stirred phenol solution at a

controlled temperature (typically 0-5 °C).

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then heated to reflux for several hours to ensure the complete evolution of hydrogen

chloride gas.

The reaction progress can be monitored by ³¹P NMR spectroscopy.

Upon completion, the solvent is removed under reduced pressure.

The crude diphenyl phosphite is then purified by vacuum distillation.
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Caption: Synthesis of Diphenyl Phosphite from PCl₃ and Phenol.

Synthesis from Triphenyl Phosphite and Phosphorous
Acid
An alternative high-yield synthesis involves the reaction of triphenyl phosphite with

phosphorous acid.[8]

Materials:

Triphenyl phosphite ((C₆H₅O)₃P)

Phosphorous acid (H₃PO₃)

Procedure:

In a reaction flask equipped with a stirrer, thermometer, and heating mantle, combine

triphenyl phosphite (2 moles) and phosphorous acid (1 mole).[8]

The mixture is gradually warmed with stirring. The phosphorous acid, which is initially an

insoluble layer, will dissolve as the temperature rises.[8]

Continue heating the mixture to approximately 160 °C.[8]

Hold the reaction at this temperature for about one hour.

The reaction is quantitative, yielding diphenyl phosphite.[8] No byproducts are formed,

simplifying purification.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b166088?utm_src=pdf-body-img
https://www.benchchem.com/product/b166088?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.benchchem.com/product/b166088?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The product can be further purified by molecular distillation if necessary.[8]

Key Reactions of Diphenyl Phosphite
Diphenyl phosphite is a key reactant in several important organic transformations, most

notably the Kabachnik-Fields reaction.

The Kabachnik-Fields Reaction
The Kabachnik-Fields reaction is a three-component condensation reaction between an amine,

a carbonyl compound (aldehyde or ketone), and a hydrophosphoryl compound like diphenyl
phosphite to produce α-aminophosphonates.[1] These products are of significant interest in

medicinal chemistry as they are analogues of α-amino acids.

Materials:

Aldehyde or ketone

Amine

Diphenyl phosphite

Solvent (e.g., toluene, ethanol, or solvent-free)

Catalyst (optional, e.g., a Lewis acid)

Procedure:

In a reaction vessel, combine the amine (1 equivalent), the carbonyl compound (1

equivalent), and diphenyl phosphite (1 equivalent).

The mixture is stirred at a suitable temperature, which can range from room temperature to

elevated temperatures, depending on the reactivity of the substrates.

The reaction can be performed neat or in a solvent.

A catalyst may be added to increase the reaction rate and yield.
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The progress of the reaction is monitored by techniques such as thin-layer chromatography

(TLC) or NMR spectroscopy.

Upon completion, the reaction mixture is worked up. This typically involves dilution with an

organic solvent, washing with aqueous solutions to remove any catalyst and unreacted

starting materials, and drying of the organic phase.

The crude α-aminophosphonate is then purified, commonly by column chromatography or

recrystallization.

Reactants

Amine

Imine Formation

Carbonyl Compound Diphenyl Phosphite

Nucleophilic Addition

Imine Intermediate

α-Aminophosphonate

Click to download full resolution via product page

Caption: The Kabachnik-Fields Reaction Pathway.

Applications of Diphenyl Phosphite
Diphenyl phosphite's reactivity and properties make it a valuable compound in various

industrial and research applications.
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Polymer Additive: It serves as a stabilizer, antioxidant, and flame retardant in a variety of

polymers.[2][9] As an antioxidant, it functions by scavenging free radicals, thereby preventing

the degradation of the polymer matrix.[9] Its phosphorus content contributes to its flame

retardant properties by promoting the formation of a protective char layer during combustion.

[9]

Organic Synthesis: It is a versatile reagent for the synthesis of a wide range of

organophosphorus compounds, including α-aminophosphonates, α-hydroxyphosphonates,

and other phosphonate esters.[2]

Ligand in Coordination Chemistry: Diphenyl phosphite can act as a ligand in the formation

of transition metal complexes.[2]

Pharmaceutical and Agrochemical Intermediate: The phosphonate derivatives synthesized

from diphenyl phosphite have potential applications in drug discovery and the development

of new agrochemicals.[2]

Safety and Handling
Diphenyl phosphite is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazards: It is corrosive and can cause severe skin and eye burns. It is also harmful if

swallowed or inhaled, causing burns to the digestive and respiratory tracts. The substance is

moisture-sensitive.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with a

face shield, and a lab coat.[3] Work in a well-ventilated fume hood.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere (e.g., nitrogen).[4]

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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